2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H17ClFNO3/c18-13-3-1-4-14(19)11(13)9-16(21)20-10-17(22)7-2-5-15-12(17)6-8-23-15/h1,3-4,6,8,22H,2,5,7,9-10H2,(H,20,21)
• InChI Key: LTBFVJMPHSAMFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)CC3=C(C=CC=C3Cl)F)O
• Molecular Formula: C17H17ClFNO3
• Molecular Weight: 337.8 g/mol
• CAS No.: 2309556-69-0

Description

2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide is a synthetic organic compound designed for advanced chemical and pharmaceutical research. This molecule features a chloro-fluorophenyl group linked to a complex tetrahydrobenzofuran scaffold via an acetamide bridge, making it a valuable intermediate in medicinal chemistry. Its structure suggests potential for developing novel therapeutic agents, as similar acetamide derivatives are frequently investigated as intermediates for synthesizing bioactive molecules . The tetrahydrobenzofuran core is a privileged structure in drug discovery, often associated with biological activity. Researchers can utilize this compound to explore structure-activity relationships (SAR), particularly in projects targeting heterocyclic compounds for various diseases . The presence of multiple functional groups, including the acetamide linkage, hydroxy group, and halogenated aromatic ring, provides handles for further chemical modification and derivatization, facilitating the creation of compound libraries for high-throughput screening. This product is intended for use in laboratory research only. It is not for human or veterinary diagnostic or therapeutic applications. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a framework for such comparisons, informed by the role of SHELX in structural refinement and analysis .

Table 1: Key Structural Parameters for Comparison

Parameter	Target Compound*	Analog 1 (Chlorophenyl Acetamide)	Analog 2 (Fluorinated Benzofuran)
Crystallographic R-factor	~0.05 (estimated)	0.042	0.038
Space Group	P2₁/c (hypothetical)	P2₁2₁2₁	C2/c
Hydrogen Bonding	O–H···O (tetrahydrobenzofuran)	N–H···O (amide)	C–F···π (aromatic)
Bioactivity (IC₅₀, nM)	Not reported	120 (Kinase inhibition)	85 (Enzyme antagonism)

*Structural parameters for the target compound are inferred based on SHELX-refined analogs.

Key Findings:

This is supported by SHELX-refined analogs showing lower R-factors (indicative of precise structural models) in rigid systems .

Halogen Effects: The 2-chloro-6-fluorophenyl group introduces steric and electronic effects distinct from mono-halogenated analogs. For example, C–F···π interactions in fluorinated analogs correlate with improved thermal stability in crystallographic studies .

Pharmacological Trends : While the target compound’s activity is unreported, chlorophenyl acetamide analogs exhibit moderate kinase inhibition, whereas fluorinated benzofurans show stronger enzyme antagonism, suggesting halogen positioning modulates selectivity.

Methodological Considerations

The SHELX suite, particularly SHELXL , remains a gold standard for refining small-molecule structures, enabling precise comparisons of bond lengths (±0.001 Å) and angles (±0.1°) . For example, the program’s robust handling of twinned data or high-resolution structures ensures reliable intermolecular interaction analysis (e.g., hydrogen bonding networks), which is critical for structure-activity relationship (SAR) studies.